N-[(2-bromophenyl)methyl]-2-[4-(hydroxymethyl)triazol-1-yl]-N-methylacetamide

• IUPAC Name: N-[(2-bromophenyl)methyl]-2-[4-(hydroxymethyl)triazol-1-yl]-N-methylacetamide
• InChI: InChI=1S/C13H15BrN4O2/c1-17(6-10-4-2-3-5-12(10)14)13(20)8-18-7-11(9-19)15-16-18/h2-5,7,19H,6,8-9H2,1H3
• InChI Key: WENGAGJVJKKAAF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1Br)C(=O)CN2C=C(N=N2)CO
• Molecular Formula: C13H15BrN4O2
• Molecular Weight: 339.19 g/mol

Description

N-[(2-bromophenyl)methyl]-2-[4-(hydroxymethyl)triazol-1-yl]-N-methylacetamide, also known as BMT-1, is a compound that has gained attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

N-[(2-bromophenyl)methyl]-2-[4-(hydroxymethyl)triazol-1-yl]-N-methylacetamide exerts its effects through the inhibition of various signaling pathways such as the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway. It also activates the p53 pathway, which plays a crucial role in inducing apoptosis.
Biochemical and Physiological Effects:
N-[(2-bromophenyl)methyl]-2-[4-(hydroxymethyl)triazol-1-yl]-N-methylacetamide has been shown to have various biochemical and physiological effects such as reducing cell proliferation, inducing apoptosis, reducing inflammation, and promoting neuroprotection. It has also been shown to have low toxicity and high selectivity towards cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[(2-bromophenyl)methyl]-2-[4-(hydroxymethyl)triazol-1-yl]-N-methylacetamide in lab experiments is its high selectivity towards cancer cells, which reduces the risk of off-target effects. However, one of the limitations is its low solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on N-[(2-bromophenyl)methyl]-2-[4-(hydroxymethyl)triazol-1-yl]-N-methylacetamide. One direction is to investigate its potential as a combination therapy with other anticancer agents. Another direction is to study its effects on other signaling pathways and its potential as a therapeutic agent for other diseases such as diabetes and cardiovascular diseases. Additionally, the development of more efficient synthesis methods and novel analogs of N-[(2-bromophenyl)methyl]-2-[4-(hydroxymethyl)triazol-1-yl]-N-methylacetamide could also be explored.
Conclusion:
In conclusion, N-[(2-bromophenyl)methyl]-2-[4-(hydroxymethyl)triazol-1-yl]-N-methylacetamide is a compound that has shown potential therapeutic applications in various fields of scientific research. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions make it a promising candidate for further investigation.

Synthesis Methods

N-[(2-bromophenyl)methyl]-2-[4-(hydroxymethyl)triazol-1-yl]-N-methylacetamide can be synthesized through a multistep process involving the reaction of 2-bromobenzylamine with 4-(hydroxymethyl)triazole followed by N-methylation with methyl iodide and subsequent acetylation with acetic anhydride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-[(2-bromophenyl)methyl]-2-[4-(hydroxymethyl)triazol-1-yl]-N-methylacetamide has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurological disorders. In cancer research, N-[(2-bromophenyl)methyl]-2-[4-(hydroxymethyl)triazol-1-yl]-N-methylacetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. Inflammation research has also shown that N-[(2-bromophenyl)methyl]-2-[4-(hydroxymethyl)triazol-1-yl]-N-methylacetamide can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological disorders, N-[(2-bromophenyl)methyl]-2-[4-(hydroxymethyl)triazol-1-yl]-N-methylacetamide has been studied for its potential as a neuroprotective agent.